Cas no 59323-76-1 (cis-2-Methyl-4-propyl-1,3-oxathiane)

• Product Name: cis-2-Methyl-4-propyl-1,3-oxathiane
• CAS No: 59323-76-1
• MF: C₈H₁₆OS
• MW: 160.277041435242
• CID: 949982
• PubChem ID: 6931728
• Update Time: 2025-05-23

cis-2-Methyl-4-propyl-1,3-oxathiane Chemical and Physical Properties

Names and Identifiers

• (z)-2-methyl-4-propyl-1,3-oxathiane
• 3-OXATHIANE, 2-METHYL-4-PROPYL-, CIS-1
• (2R,4S)-2-methyl-4-propyl-1,3-oxathiane
• (2S,4R)-2-methyl-4-propyl-1,3-oxathiane
• 1,3-Oxathiane, 2-methyl-4-propyl-, (2R,4S)-rel-
• 1,3-Oxathiane, 2-methyl-4-propyl-, cis-
• AI3-37115
• cis-2-Methyl-4-propyl-1,3-oxathiane
• GKGOLPMYJJXRGD-SFYZADRCSA-N
• 2beta-Methyl-4beta-propyl-1,3-oxathiane
• cis-2-methyl-4- n-propyl-1,3-oxathiane
• (-)-cis-2-methyl-4-propyl-1,3-oxathiane
• 59323-76-1
• 2-Methyl-4-propyl-cis-1,3-Oxathiane
• CIS-2-METHYL-4-PROPYL-1,3-OXATHIANE, (+/-)-
• 2-Methyl-4-propyl-1,3-oxathiane, cis-
• SCHEMBL238100
• Q27281916
• (Z)-galbanum oxathiane
• GKGOLPMYJJXRGD-JGVFFNPUSA-N
• EC 261-699-8
• K3U570395A
• DTXSID9052260
• UNII-K3U570395A
• EINECS 261-699-8
• rel-(2S,4R)-2-Methyl-4-propyl-1,3-oxathiane
• (+/-)-CIS-2-METHYL-4-PROPYL-1,3-OXATHIANE
• FEMA NO. 3578, CIS-

• MDL： MFCD16885724
• Inchi： 1S/C8H16OS/c1-3-4-8-5-6-9-7(2)10-8/h7-8H,3-6H2,1-2H3/t7-,8+/m0/s1
• InChI Key： GKGOLPMYJJXRGD-JGVFFNPUSA-N
• SMILES： S1[C@@H](C)OCC[C@H]1CCC

Computed Properties

• Exact Mass: 160.09218630g/mol
• Monoisotopic Mass: 160.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.5
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxathianes

Additional information on cis-2-Methyl-4-propyl-1,3-oxathiane

Cis-2-Methyl-4-propyl-1,3-Oxathiane (CAS No. 59323-76-1): A Comprehensive Overview

The compound cis-2-Methyl-4-propyl-1,3-Oxathiane (CAS No. 59323-76-1) is a unique organic compound with a distinct structure and versatile applications. This compound belongs to the class of oxathianes, which are six-membered rings containing one sulfur atom and one oxygen atom. The cis configuration refers to the spatial arrangement of substituents on the ring, where the methyl and propyl groups are on the same side of the ring. This stereochemistry plays a significant role in determining the compound's physical and chemical properties.

Recent studies have highlighted the importance of oxathiane derivatives in various fields, including materials science and pharmaceuticals. The cis configuration of this compound makes it particularly interesting for researchers exploring its potential in drug delivery systems and polymer synthesis. Its ability to form stable structures under varying conditions has been a focal point in recent investigations.

The synthesis of cis-2-Methyl-4-propyl-1,3-Oxathiane involves a multi-step process that typically begins with the preparation of suitable precursors. One common approach is the cyclization of thioethers in the presence of acidic catalysts. This method ensures high yield and purity, making it suitable for large-scale production. Researchers have also explored alternative synthetic pathways, such as using microwave-assisted synthesis, which has shown promise in reducing reaction times while maintaining product quality.

One of the most intriguing aspects of this compound is its thermal stability. Studies conducted under controlled conditions reveal that cis-2-Methyl-4-propyl-1,3-Oxathiane exhibits excellent resistance to thermal degradation up to 200°C. This property makes it an ideal candidate for applications in high-temperature environments, such as in the formulation of heat-resistant polymers or as a stabilizing agent in industrial processes.

Another area where this compound has shown significant potential is in pharmaceutical research. Its unique structure allows for interactions with biological molecules, making it a promising lead compound for drug development. Recent experiments have demonstrated its ability to inhibit certain enzymes involved in metabolic pathways, suggesting its potential as a therapeutic agent.

In terms of environmental impact, cis-2-Methyl-4-propyl-1,3-Oxathiane has been found to degrade relatively quickly under aerobic conditions, reducing its persistence in natural ecosystems. This biodegradability is a crucial factor for industries seeking eco-friendly alternatives for their products.

Furthermore, the compound's solubility properties have been extensively studied. It exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate, while being poorly soluble in water. This characteristic is advantageous for processes requiring selective extraction or purification steps.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of cis-2-Methyl-4-propyl-1,3-Oxathiane with unprecedented accuracy. These models have provided insights into its reactivity patterns and potential interactions with other molecules, paving the way for innovative applications in catalysis and materials science.

In conclusion, cis-2-Methyl-4-propyl-1,3-Oxathiane (CAS No. 5932376) is a versatile compound with a wide range of applications across multiple disciplines. Its unique stereochemistry, thermal stability, and biodegradability make it an attractive candidate for further research and development. As new studies continue to uncover its potential, this compound is poised to play a significant role in advancing both scientific knowledge and industrial applications.